Cas no 1807265-70-8 (4-Chloro-2-difluoromethoxy-6-fluorotoluene)

• Product name: 4-Chloro-2-difluoromethoxy-6-fluorotoluene
• CAS No: 1807265-70-8
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• CID: 5003042

4-Chloro-2-difluoromethoxy-6-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-difluoromethoxy-6-fluorotoluene

• Inchi： 1S/C8H6ClF3O/c1-4-6(10)2-5(9)3-7(4)13-8(11)12/h2-3,8H,1H3
• InChI Key： NZBBSPRDWOEXCV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=C(C=1)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2

Additional information on 4-Chloro-2-difluoromethoxy-6-fluorotoluene

4-Chloro-2-difluoromethoxy-6-fluorotoluene (CAS No. 1807265-70-8): An Overview of a Versatile Fluorinated Aromatic Compound

4-Chloro-2-difluoromethoxy-6-fluorotoluene (CAS No. 1807265-70-8) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its complex molecular structure, which includes a chloro, difluoromethoxy, and fluoro substituent on a toluene backbone. These functional groups endow the molecule with a combination of electronic and steric properties that make it an attractive candidate for a wide range of chemical and biological studies.

The synthesis of 4-Chloro-2-difluoromethoxy-6-fluorotoluene typically involves multi-step processes, often starting from readily available starting materials such as toluene or its derivatives. One common approach involves the sequential introduction of the chloro, difluoromethoxy, and fluoro substituents through a series of well-established chemical reactions. For instance, the chlorination of toluene can be achieved using chlorine gas or N-chlorosuccinimide (NCS) under controlled conditions. The subsequent introduction of the difluoromethoxy group can be accomplished via nucleophilic substitution reactions using difluoromethylating agents such as diethylaminosulfur trifluoride (DAST). Finally, the fluoro substituent can be introduced through electrophilic fluorination reactions using fluorinating agents like Selectfluor or F-TEDA-BF₄.

The physical and chemical properties of 4-Chloro-2-difluoromethoxy-6-fluorotoluene have been extensively studied. It is a colorless liquid with a boiling point of approximately 150°C at atmospheric pressure. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). Its molecular weight is 235.6 g/mol, and it has a density of about 1.3 g/cm³. The presence of multiple halogen substituents imparts significant polarity to the molecule, making it an excellent substrate for further chemical modifications.

In the pharmaceutical industry, 4-Chloro-2-difluoromethoxy-6-fluorotoluene has shown promise as an intermediate in the synthesis of various drug candidates. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. Recent studies have demonstrated that compounds derived from 4-Chloro-2-difluoromethoxy-6-fluorotoluene exhibit potent biological activities against a range of targets, including enzymes, receptors, and ion channels. For example, one study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of 4-Chloro-2-difluoromethoxy-6-fluorotoluene-based inhibitors targeting the enzyme responsible for a specific metabolic disorder. The results showed that these inhibitors exhibited high selectivity and potency, making them potential lead compounds for further drug development.

Beyond pharmaceutical applications, 4-Chloro-2-difluoromethoxy-6-fluorotoluene has also found use in agrochemical research. Fluoro-substituted aromatic compounds are known for their ability to enhance the efficacy and stability of pesticides and herbicides. Studies have shown that derivatives of 4-Chloro-2-difluoromethoxy-6-fluorotoluene can improve the performance of existing agrochemicals by enhancing their solubility and reducing their environmental impact. For instance, a recent paper in Pesticide Biochemistry and Physiology reported the synthesis and biological evaluation of several 4-Chloro-2-difluoromethoxy-6-fluorotoluene-based herbicides that demonstrated superior weed control activity compared to traditional formulations.

In materials science, the unique electronic properties of fluorinated aromatic compounds like 4-Chloro-2-difluaromethoxy-6-fluortoluene make them valuable building blocks for the development of advanced materials with tailored properties. These materials can be used in various applications, including electronics, coatings, and polymers. Research in this area has focused on exploring the use of 4-Chloro-2-difluaromethoxy-6-fluortoluene-based monomers in polymer synthesis to create materials with enhanced thermal stability and mechanical strength. A study published in Macromolecules highlighted the successful synthesis of copolymers containing 4-Chloro-2-difluaromethoxy-6-fluortoluene-derived units that exhibited excellent thermal stability up to 300°C.

The environmental impact and safety profile of 4-Chloro-2-difluaromethoxy-6-fluortoluene have also been subjects of investigation. While fluorinated compounds generally have low biodegradability due to the strong C-F bond, efforts are being made to develop more environmentally friendly synthetic routes and derivatives that minimize potential ecological risks. Regulatory agencies such as the Environmental Protection Agency (EPA) closely monitor the use and disposal of such compounds to ensure compliance with environmental standards.

In conclusion, 4-Chloro-2-difluaromethoxy-6-fluortoluene (CAS No. 1807265-70-8) is a versatile fluorinated aromatic compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure provides a foundation for further research and development across multiple disciplines. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.